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Compound of Interest

Compound Name:
(S)-4-Benzyl-3-

propionyloxazolidin-2-one

Cat. No.: B132915 Get Quote

Essential guidelines for the safe and compliant disposal of (S)-4-Benzyl-3-
propionyloxazolidin-2-one are provided for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

(S)-4-Benzyl-3-propionyloxazolidin-2-one is a chiral auxiliary widely used in asymmetric

synthesis. While specific toxicity and environmental fate data are not extensively available, its

classification based on similar chemical structures necessitates handling it as hazardous

chemical waste. Proper disposal is not merely a regulatory requirement but a cornerstone of

responsible laboratory practice.

Hazard Profile and Safety Precautions
Based on Safety Data Sheets (SDS) for structurally related compounds like (S)-4-Benzyl-3-(3-

methylbutanoyl)oxazolidin-2-one and (S)-4-Benzyl-2-oxazolidinone, (S)-4-Benzyl-3-
propionyloxazolidin-2-one should be handled with caution. The primary hazards include:

Acute Toxicity (Oral): Harmful if swallowed.[1][2]

Skin Irritation: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1][3]
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Respiratory Irritation: May cause respiratory irritation.[1]

Before initiating any disposal procedures, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including a lab coat, safety goggles, and chemical-resistant

gloves. All handling of the solid compound and its solutions should be conducted in a certified

chemical fume hood to avoid inhalation of dust or vapors.

Quantitative Data Summary
For quick reference, the following table summarizes key data for (S)-4-Benzyl-3-
propionyloxazolidin-2-one and a closely related compound.

Property
(S)-4-Benzyl-3-
propionyloxazolidin-2-one

(S)-4-Benzyl-2-
oxazolidinone

CAS Number 101711-78-8[4] 90719-32-7[2]

Molecular Formula C₁₃H₁₅NO₃[4] C₁₀H₁₁NO₂

Molecular Weight 233.26 g/mol [4] Not specified

Appearance White to off-white solid[4] Off-white powder/solid[2]

Melting Point 44-46 °C[4] Not specified

GHS Hazard Statements

H302, H315, H319, H335

(based on similar compounds)

[1]

H302[2]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the necessary steps for the collection and disposal of (S)-4-Benzyl-3-
propionyloxazolidin-2-one waste, including pure compound, solutions, and contaminated

labware.

Objective: To safely collect and label waste containing (S)-4-Benzyl-3-propionyloxazolidin-2-
one for disposal by a licensed hazardous waste contractor.
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Materials:

Designated hazardous waste container (solid or liquid, as appropriate)

Hazardous waste labels

Personal Protective Equipment (PPE)

Chemical fume hood

Appropriate solvents for rinsing (e.g., ethanol, acetone)

Sealable bags for contaminated solid waste

Procedure:

Segregation of Waste:

Solid Waste: Collect unreacted (S)-4-Benzyl-3-propionyloxazolidin-2-one, contaminated

spill absorbents, and grossly contaminated items (e.g., weighing boats, gloves) in a

designated, sealed, and clearly labeled solid chemical waste container. Do not mix with

other incompatible waste streams.

Liquid Waste: Collect solutions containing (S)-4-Benzyl-3-propionyloxazolidin-2-one in a

designated, sealed, and clearly labeled liquid chemical waste container. Ensure the

container is compatible with the solvents used.

Contaminated Labware: Glassware and other labware that have come into contact with

the compound should be decontaminated before washing or disposal.

Decontamination of Labware:

Rinse the contaminated labware three times with a suitable solvent (e.g., ethanol or

acetone) that can dissolve the compound.

Collect the rinsate in the designated liquid hazardous waste container.
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After triple rinsing, the labware can be washed according to standard laboratory

procedures.

Labeling of Waste Containers:

Affix a hazardous waste label to each container.

Clearly write the full chemical name: "(S)-4-Benzyl-3-propionyloxazolidin-2-one".

List all components of the waste, including solvents and their approximate concentrations.

Indicate the hazards associated with the waste (e.g., "Toxic," "Irritant").

Record the accumulation start date.

Storage and Disposal:

Store the sealed and labeled waste containers in a designated satellite accumulation area

within the laboratory, away from heat and sources of ignition.[1]

Ensure containers are kept closed except when adding waste.

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed waste disposal contractor.[1][3] Disposal

must be in accordance with local, state, and federal regulations.[2][3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of (S)-4-
Benzyl-3-propionyloxazolidin-2-one.
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Caption: Disposal workflow for (S)-4-Benzyl-3-propionyloxazolidin-2-one waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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